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Cat. No.: B013848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propiolactone, also known as β-propiolactone (BPL), is a four-membered cyclic ester with

the chemical formula C₃H₄O₂.[1][2][3] It presents as a colorless liquid with a slightly sweet and

pungent odor.[1][4] Due to its strained ring structure, propiolactone is a highly reactive

alkylating agent, a property that underlies both its utility and its hazardous nature.[4][5] This

technical guide provides a comprehensive overview of the chemical and physical properties of

propiolactone, detailed experimental protocols, and an exploration of its biological

interactions, designed for professionals in research and drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of propiolactone is presented below.

These properties are crucial for its handling, storage, and application in various experimental

settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b013848?utm_src=pdf-interest
https://www.benchchem.com/product/b013848?utm_src=pdf-body
https://www.benchchem.com/product/b013848?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8527119/
https://pubmed.ncbi.nlm.nih.gov/8427040/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C57578&Mask=200
https://pubmed.ncbi.nlm.nih.gov/8527119/
https://www.chemicalbook.com/SpectrumEN_3173-79-3_13CNMR.htm
https://www.benchchem.com/product/b013848?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_3173-79-3_13CNMR.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3196120/
https://www.benchchem.com/product/b013848?utm_src=pdf-body
https://www.benchchem.com/product/b013848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₃H₄O₂ [2][3][6]

Molecular Weight 72.06 g/mol [2][3][6]

Appearance Colorless liquid [1][4]

Odor Slightly sweet, pungent [1][4]

Melting Point -33.4 °C [1][7]

Boiling Point 162 °C (decomposes) [1][7]

Density 1.1460 g/cm³ at 20 °C [1]

Solubility in Water
37 g/100 mL at 25°C

(hydrolyzes)
[1][7]

Solubility in Organic Solvents
Miscible with ethanol, acetone,

diethyl ether, and chloroform
[7]

Vapor Pressure 3.4 mmHg at 25 °C [8]

Flash Point 74 °C (closed cup) [7]

Refractive Index (n_D^20) 1.4131 [3]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of propiolactone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus
Chemical Shift

(δ) ppm
Multiplicity

Coupling

Constant (J) Hz
Assignment

¹H 4.4 Triplet -OCH₂-

¹H 3.6 Triplet -CH₂-C=O

¹³C ~170 Carbonyl (C=O)

¹³C ~70 -OCH₂-

¹³C ~40 -CH₂-C=O

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

~1840 Strong C=O stretch (carbonyl)

~1180 Strong C-O stretch

~970 Medium Ring vibration

Mass Spectrometry (MS)
The electron ionization mass spectrum of propiolactone shows a molecular ion peak (M⁺) at

m/z = 72. Key fragmentation patterns include the loss of CO₂ to give a fragment at m/z = 28.[3]

Reactivity and Hazards
Propiolactone's high reactivity is attributed to the significant strain in its four-membered ring.

This makes it susceptible to nucleophilic attack, leading to ring-opening.[5] It readily reacts with

water to hydrolyze into 3-hydroxypropionic acid.[1] This reactivity is also the basis for its potent

alkylating ability, allowing it to modify biological macromolecules such as DNA and proteins.[1]

[2][9]

Hazards and Safety Precautions:

Propiolactone is classified as a probable human carcinogen (IARC Group 2B) and is acutely

toxic upon inhalation.[7] It is a corrosive chemical that can cause severe irritation and burns to
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the skin, eyes, and respiratory tract.[10] Therefore, it must be handled with extreme caution in a

well-ventilated fume hood, using appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[10]

Experimental Protocols
Synthesis of β-Propiolactone
A common laboratory-scale synthesis involves the catalytic reaction of ketene with

formaldehyde.[11][12]

Materials:

Ketene (generated in situ)

Formaldehyde

Catalyst (e.g., a mixture of AlCl₃ and ZnCl₂)[11][12]

Solvent (e.g., anhydrous acetone or chloroform)[13]

Procedure:

Set up a reaction vessel equipped with a stirrer, a gas inlet for ketene, a dropping funnel for

formaldehyde, and a cooling bath.

Dissolve the catalyst in the chosen anhydrous solvent in the reaction vessel and cool the

mixture.

Generate ketene gas and bubble it through the cooled catalyst solution.

Simultaneously, add formaldehyde dropwise to the reaction mixture while maintaining a low

temperature (typically below 10 °C).

Monitor the reaction progress using a suitable analytical technique, such as gas

chromatography (GC).[13]

Upon completion, quench the reaction by adding a small amount of a proton source (e.g.,

water or a dilute acid).
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Proceed with the work-up and purification steps.

Purification by Vacuum Distillation
Crude propiolactone can be purified by vacuum distillation to remove unreacted starting

materials and byproducts.

Equipment:

Distillation flask

Condenser

Receiving flask

Vacuum pump

Cold trap

Heating mantle with a stirrer

Procedure:

Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed with

vacuum grease.

Place the crude propiolactone in the distillation flask with a magnetic stir bar.

Connect the apparatus to the vacuum pump with a cold trap in between.

Gradually apply vacuum to the system.

Once a stable vacuum is achieved, begin to gently heat the distillation flask.

Collect the fraction that distills at the expected boiling point of propiolactone under the

applied pressure. The boiling point of propiolactone is approximately 51 °C at 10 mmHg.[3]

After distillation, allow the apparatus to cool to room temperature before slowly releasing the

vacuum.
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Biological Activity and Signaling Pathways
Propiolactone's primary mechanism of biological activity is its function as an alkylating agent.

It readily reacts with nucleophilic sites on macromolecules, leading to the formation of covalent

adducts.

Interaction with Nucleic Acids
Propiolactone alkylates DNA, primarily at the N7 position of guanine and the N1 position of

adenine.[1] This modification can lead to DNA damage, including the formation of single-strand

breaks and DNA-protein crosslinks.[1][2] This genotoxic activity is the basis for its

carcinogenicity.
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Interaction with Proteins
Propiolactone also reacts with various amino acid residues in proteins, including cysteine,

histidine, and lysine.[9] This can lead to alterations in protein structure and function. The

modification of viral proteins is a key aspect of its use as a viral inactivating agent in vaccine

production.[9][14] By alkylating viral proteins, propiolactone can disrupt their functions,
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including those necessary for viral entry and replication, without completely destroying their

antigenic properties.[14][15]
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Impact on Cellular Signaling
While the direct molecular targets of propiolactone are well-understood, the specific

downstream signaling pathways affected are less characterized. The induction of DNA damage

is expected to activate the DNA Damage Response (DDR) pathway, leading to cell cycle arrest,

attempts at DNA repair, and potentially apoptosis if the damage is too severe. Key proteins in

this pathway include ATM, ATR, and p53.[16] However, direct experimental evidence detailing

the specific activation of these pathways by propiolactone is an area of ongoing research.
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Conclusion
Propiolactone is a highly reactive and versatile chemical with important applications,

particularly in the sterilization of biological materials and the production of inactivated vaccines.

Its utility is intrinsically linked to its potent alkylating ability, which also necessitates stringent

safety protocols due to its carcinogenicity and acute toxicity. A thorough understanding of its

chemical and physical properties, as well as its biological interactions, is paramount for its safe

and effective use in research and development. Further investigation into the specific cellular

signaling pathways affected by propiolactone will provide a more complete picture of its

biological consequences and may open new avenues for its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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